4-Isopropyl-8-methoxy-6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 8-methoxy-6-nitro-4-propan-2-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• InChI: InChI=1S/C16H20N2O3/c1-9(2)15-12-6-4-5-11(12)13-7-10(21-3)8-14(18(19)20)16(13)17-15/h4-5,7-9,11-12,15,17H,6H2,1-3H3
• InChI Key: PJSSVBZCPVCAKH-UHFFFAOYSA-N
• SMILES: CC(C)C1C2CC=CC2C3=CC(=CC(=C3N1)[N+](=O)[O-])OC
• Canonical SMILES: CC(C)C1C2CC=CC2C3=C(N1)C(=CC(=C3)OC)[N+](=O)[O-]

Description

4-Isopropyl-8-methoxy-6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a chemical compound with potential applications in scientific research. This compound is a member of the cyclopenta[c]quinoline family, which has been extensively studied for its biological activity.

Mechanism of Action

The mechanism of action of 4-Isopropyl-8-methoxy-6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline involves its activity as a dopamine and serotonin receptor antagonist. By blocking these receptors, this compound may modulate the levels of these neurotransmitters in the brain, which may have therapeutic effects in neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Isopropyl-8-methoxy-6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline have been studied in vitro and in vivo. In vitro studies have shown that this compound has a high affinity for dopamine and serotonin receptors, and can effectively block their activity. In vivo studies have shown that this compound can modulate the levels of dopamine and serotonin in the brain, which may have therapeutic effects in neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of 4-Isopropyl-8-methoxy-6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline for lab experiments include its high purity and well-established synthesis method. Additionally, this compound has been extensively studied for its biological activity, which makes it a useful tool for investigating neurological and psychiatric disorders. The limitations of this compound include its potential toxicity and the need for further studies to establish its safety and efficacy in humans.

Future Directions

For research on 4-Isopropyl-8-methoxy-6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline include further investigation of its activity as a dopamine and serotonin receptor antagonist, and its potential therapeutic effects in neurological and psychiatric disorders. Additionally, future studies should focus on the safety and efficacy of this compound in humans, and the development of novel derivatives with improved properties. Finally, this compound may have potential applications in other fields, such as cancer research, and further studies in these areas may be warranted.

Synthesis Methods

The synthesis of 4-Isopropyl-8-methoxy-6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline involves a multi-step process, including the reaction of 1,2,3,4-tetrahydroquinoline with isopropylmagnesium bromide, followed by the addition of nitroethane and subsequent reduction. The final step involves the methylation of the resulting compound with methyl iodide. This synthesis method has been optimized and yields a high purity product.

Scientific Research Applications

4-Isopropyl-8-methoxy-6-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has potential applications in scientific research, particularly in the study of neurological disorders. This compound has been shown to have activity as a dopamine receptor antagonist, which may be useful in the treatment of Parkinson's disease. Additionally, this compound has been shown to have activity as a serotonin receptor antagonist, which may be useful in the treatment of depression and anxiety disorders.